Cas no 1507470-68-9 (1-(1-methyl-1H-indol-5-yl)propan-2-ol)

1-(1-methyl-1H-indol-5-yl)propan-2-ol structure
1507470-68-9 structure
Product Name:1-(1-methyl-1H-indol-5-yl)propan-2-ol
CAS No:1507470-68-9
MF:C12H15NO
MW:189.253603219986
CID:5915881
PubChem ID:83675012
Update Time:2024-01-13

1-(1-methyl-1H-indol-5-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(1-methyl-1H-indol-5-yl)propan-2-ol
    • EN300-1789917
    • 1507470-68-9
    • Inchi: 1S/C12H15NO/c1-9(14)7-10-3-4-12-11(8-10)5-6-13(12)2/h3-6,8-9,14H,7H2,1-2H3
    • InChI Key: JQDKHNNAODFCFR-UHFFFAOYSA-N
    • SMILES: OC(C)CC1C=CC2=C(C=CN2C)C=1

Computed Properties

  • Exact Mass: 189.115364102g/mol
  • Monoisotopic Mass: 189.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 25.2Ų

1-(1-methyl-1H-indol-5-yl)propan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1789917-0.05g
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Enamine
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Enamine
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$986.0 2023-06-02
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Enamine
EN300-1789917-10.0g
1-(1-methyl-1H-indol-5-yl)propan-2-ol
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Enamine
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